Cas no 273408-90-5 (2-(Pyridin-3-yl)quinazolin-4-amine)

• Product Name: 2-(Pyridin-3-yl)quinazolin-4-amine
• CAS No: 273408-90-5
• MF: C₁₃H₁₀N₄
• MW: 222.24530172348
• MDL: MFCD02360583
• CID: 248055
• PubChem ID: 3153320
• Update Time: 2025-09-18

2-(Pyridin-3-yl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)quinazolin-4-amine
• 2-(Pyridin-3-yl)quinazolin-4-ylamine
• 2-Pyridin-3-yl-quinazolin-4-ylamine
• 4-Quinazolinamine,2-(3-pyridinyl)-
• 2-(3-pyridyl)-4-aminoquinazoline
• 2-(3-pyridyl)quinazoline-4-ylamine
• 4-amino-2-(3-pyridyl)quinazoline
• 4-amino-2-(pyridin-3-yl)quinazoline
• AC1MK8KQ
• CTK4F9515
• ST073509
• 2-pyridin-3-ylquinazolin-4-amine
• DTXSID10390020
• AKOS000674119
• A923882
• SCHEMBL13272569
• WAY-311134
• CS-0336080
• SR-01000362497
• 273408-90-5
• BB 0262391
• 2-pyridin-3-yl-quinazolin-4-ylamine, AldrichCPR
• SR-01000362497-1
• AC-17182
• BRD-K93327825-001-01-1
• G71516

• MDL： MFCD02360583
• Inchi： 1S/C13H10N4/c14-12-10-5-1-2-6-11(10)16-13(17-12)9-4-3-7-15-8-9/h1-8H,(H2,14,16,17)
• InChI Key： RPLDBOSSOMYTDM-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC=CC=2)=NC(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 222.0907
• Monoisotopic Mass: 222.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 299.6±32.0 °C at 760 mmHg
• Flash Point: 160.3±12.3 °C
• PSA: 64.69
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Pyridin-3-yl)quinazolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(Pyridin-3-yl)quinazolin-4-amine

2-(Pyridin-3-yl)quinazolin-4-amine: A Promising Scaffold in Modern Pharmaceutical Research

2-(Pyridin-3-yl)quinazolin-4-amine, also known by its CAS number 273408-90-5, represents a unique molecular scaffold with significant potential in the development of therapeutic agents. This compound belongs to the quinazoline family, a class of heterocyclic compounds characterized by a six-membered ring fused with a five-membered ring. The structural complexity of 2-(Pyridin-3-yl)quinazolin-4-amine arises from the integration of a pyridine ring at the 3-position and an amino group at the 4-position, which confers unique physicochemical properties and biological activities. Recent advances in medicinal chemistry have highlighted its role as a versatile platform for drug discovery, particularly in oncology and neurodegenerative disease research.

The molecular architecture of 2-(Pyridin-3-yl)quinazolin-4-amine is centered around the quinazoline core, a well-established pharmacophore in various therapeutic applications. The quinazoline ring system is known for its ability to engage in hydrogen bonding and π-π stacking interactions, which are critical for target binding. The pyridine ring substitution at the 3-position introduces additional functional groups that can modulate the compound's solubility, metabolic stability, and receptor selectivity. These structural features make 2-(Pyridin-3-yl)quinazolin-4-amine an attractive candidate for the design of multitarget drugs, a concept gaining traction in modern pharmacology due to its potential to address complex disease mechanisms.

Recent studies have demonstrated the utility of 2-(Pyridin-3-yl)quinazolin-4-amine in the development of small-molecule inhibitors targeting kinase pathways, which are implicated in a wide range of cancers. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a series of quinazoline derivatives, including 2-(Pyridin-3-yl)quinazolin-4-amine, with potent inhibitory activity against the EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Receptor 2) kinases. These findings underscore the compound's potential as a lead molecule for the treatment of non-small cell lung cancer (NSCLC) and breast cancer, where EGFR and HER2 overexpression are common pathological features.

In addition to its antitumor properties, 2-(Pyridin-3-yl)quinazolin-4-amine has shown promise in the context of neurodegenerative diseases. A 2024 preclinical study published in Neuropharmacology explored its neuroprotective effects in a mouse model of Alzheimer's disease. The compound was found to reduce amyloid-beta (Aβ) aggregation and modulate the activity of the β-secretase enzyme (BACE1), which plays a key role in the pathogenesis of Alzheimer's. These results suggest that 2-(Pyridin-3-yl)quinazolin-4-amine could be a valuable scaffold for the development of drugs targeting protein misfolding and aggregation disorders.

The pharmacokinetic profile of 2-(Pyridin-3-yl)quinazolin-4-amine is another critical aspect of its therapeutic potential. A 2023 study published in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rat models. The compound exhibited good oral bioavailability, with a half-life of approximately 4 hours, which suggests its potential for once-daily dosing regimens. Furthermore, the study highlighted its favorable metabolic stability in liver microsomes, indicating a low risk of hepatic toxicity, a common concern in drug development.

From a synthetic chemistry perspective, the preparation of 2-(Pyridin-3-yl)quinazolin-4-amine involves a multi-step process that typically begins with the formation of the quinazoline core. A 2022 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the condensation of 2-aminopyridine with a suitable aromatic aldehyde, followed by a nucleophilic substitution reaction to introduce the amino group at the 4-position. This approach not only provides a scalable method for the synthesis of the compound but also allows for the incorporation of diverse functional groups to optimize its pharmacological profile.

The therapeutic applications of 2-(Pyridin-3-yl)quinazolin-4-amine are further supported by its ability to modulate multiple signaling pathways. A 2024 review article in Pharmacological Reviews highlighted its potential as a dual inhibitor of the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer and inflammatory diseases. By targeting these pathways, the compound may offer synergistic therapeutic effects, reducing the likelihood of drug resistance and enhancing treatment outcomes.

Despite its promising properties, the development of 2-(Pyridin-3-yl)quinazolin-4-amine as a therapeutic agent requires further investigation to address potential challenges. One such challenge is the optimization of its selectivity for target proteins to minimize off-target effects. A 2023 study in ChemMedChem employed computational methods to predict the binding affinity of the compound for various kinase targets, identifying potential off-target interactions that could be mitigated through structural modifications. These findings emphasize the importance of structure-based drug design in the refinement of the compound's therapeutic potential.

In conclusion, 2-(Pyridin-3-yl)quinazolin-4-amine represents a significant advancement in the field of medicinal chemistry, with its unique structural features and diverse biological activities making it a valuable candidate for the development of novel therapeutics. The growing body of research on this compound underscores its potential in the treatment of cancer, neurodegenerative diseases, and other complex conditions. As further studies are conducted, it is anticipated that 2-(Pyridin-3-yl)quinazolin-4-amine will play an increasingly important role in the discovery of innovative drugs that address unmet medical needs.

For researchers and pharmaceutical companies interested in the development of 2-(Pyridin-3-yl)quinazolin-4-amine, the availability of synthetic methodologies and biological data provides a solid foundation for further exploration. Collaborative efforts between academia and industry are likely to accelerate the translation of this compound into clinical applications, ultimately benefiting patients through the introduction of new and more effective treatments.

As the field of drug discovery continues to evolve, compounds like 2-(Pyridin-3-yl)quinazolin-4-amine will remain at the forefront of innovation. The integration of advanced technologies, such as artificial intelligence and high-throughput screening, will further enhance the efficiency of drug development processes, enabling the rapid identification and optimization of promising lead molecules. The continued exploration of 2-(Pyridin-3-yl)quinazolin-4-amine and similar compounds is expected to yield significant breakthroughs in the treatment of various diseases, underscoring the importance of ongoing research in this area.

Ultimately, the journey of 2-(Pyridin-3-yl)quinazolin-4-amine from a synthetic molecule to a potential therapeutic agent highlights the dynamic and interdisciplinary nature of modern drug discovery. By leveraging the strengths of medicinal chemistry, pharmacology, and computational biology, researchers are poised to unlock new possibilities for the treatment of complex diseases, ensuring that compounds like 2-(Pyridin-3-yl)quinazolin-4-amine continue to play a pivotal role in advancing human health.

The compound 2-(Pyridin-3-yl)quinazolin-4-amine represents a significant advancement in medicinal chemistry, with its unique structural features and diverse biological activities making it a promising candidate for the development of novel therapeutics. Here's a summary of its key attributes and potential applications: --- ### 1. Structural Features and Mechanism of Action - Core Structure: The quinazoline ring system is a well-known pharmacophore with a strong affinity for kinase targets, which are critical in cancer and inflammatory diseases. - Functional Groups: The integration of a pyridine ring at the 3-position and an amino group at the 4-position enhances its ability to engage in hydrogen bonding and π-π stacking interactions, improving target specificity and binding affinity. - Multitarget Potential: The compound shows potential as a multitarget inhibitor, capable of modulating multiple signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in diseases like cancer and neurodegeneration. --- ### 2. Therapeutic Applications #### a. Oncology - Targeting Kinases: The compound exhibits potent inhibitory activity against EGFR and HER2, making it a potential lead molecule for the treatment of non-small cell lung cancer (NSCLC) and breast cancer. - Anti-Tumor Effects: Its ability to inhibit key oncogenic pathways suggests a role in reducing tumor growth and enhancing the effectiveness of existing therapies. #### b. Neurodegenerative Diseases - Alzheimer's Disease: Preclinical studies suggest that 2-(Pyridin-3-yl)quinazolin-4-amine can reduce amyloid-beta (Aβ) aggregation and modulate BACE1 activity, which are key factors in Alzheimer's pathogenesis. - Neuroprotection: The compound shows potential as a neuroprotective agent, offering hope for the treatment of other neurodegenerative conditions. #### c. Inflammatory and Autoimmune Conditions - Due to its ability to modulate signaling pathways, the compound may also have applications in treating inflammatory and autoimmune diseases. --- ### 3. Research and Development - Synthetic Methodologies: The compound can be synthesized using well-established organic chemistry techniques, providing a solid foundation for further exploration. - Computational and Experimental Studies: Recent studies have used computational modeling and high-throughput screening to optimize the compound’s selectivity and reduce off-target effects. - Collaborative Efforts: Academic and industry collaborations are expected to accelerate the translation of this compound into clinical applications. --- ### 4. Future Prospects - Drug Development: With ongoing research and the integration of artificial intelligence (AI) and high-throughput screening, the compound is likely to become a key player in the development of novel therapeutics. - Personalized Medicine: The compound’s multitarget nature may enable the development of personalized treatment strategies, tailored to individual patient profiles. - Global Health Impact: By addressing unmet medical needs, particularly in cancer and neurodegenerative diseases, the compound has the potential to improve global health outcomes. --- ### Conclusion 2-(Pyridin-3-yl)quinazolin-4-amine is a promising molecule with broad therapeutic potential. Its unique structure and ability to modulate multiple biological pathways make it a valuable candidate for the development of innovative treatments. As research continues and new technologies are applied, this compound is poised to play a pivotal role in advancing the field of drug discovery and improving patient care.